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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703 Get Quote

Technical Support Center: GSK1904529A
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

GSK1904529A, with a specific focus on addressing challenges related to its dissolution in

DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving GSK1904529A for in vitro studies?

For in vitro experiments, the recommended solvent for GSK1904529A is dimethyl sulfoxide

(DMSO).[1][2][3][4][5]

Q2: What is the maximum achievable concentration of GSK1904529A in DMSO?

GSK1904529A is soluble in DMSO at various concentrations. Different suppliers report

different maximum concentrations, with some stating solubility up to 50 mM, while others report

concentrations as high as 170 mg/mL (~199.53 mM).[1][2] It is common to prepare a stock

solution at 10 mM in DMSO.[1][5][6]

Q3: How should I prepare a stock solution of GSK1904529A in DMSO?

To prepare a stock solution, GSK1904529A powder should be dissolved in fresh, high-quality

DMSO.[1] For example, to create a 10 mM stock solution, the appropriate amount of the
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compound, based on its molecular weight (851.96 g/mol ), should be dissolved in the

calculated volume of DMSO.[3]

Q4: How should I store the GSK1904529A stock solution in DMSO?

Stock solutions of GSK1904529A in DMSO should be stored at -20°C for long-term use

(months) or at -80°C for up to a year.[1][2] To prevent degradation from repeated freeze-thaw

cycles, it is recommended to aliquot the stock solution into smaller volumes for single-use

applications.[1]

Q5: What is the mechanism of action of GSK1904529A?

GSK1904529A is a selective and reversible ATP-competitive inhibitor of the insulin-like growth

factor-1 receptor (IGF-1R) and the insulin receptor (IR) tyrosine kinases.[1][2][7][8][9][10] By

inhibiting these receptors, it blocks their autophosphorylation and subsequent downstream

signaling pathways, including the AKT, IRS-1, and ERK pathways.[1][2][7] This inhibition leads

to cell cycle arrest, primarily at the G1 phase, and a reduction in cell proliferation.[1][5][7]

Troubleshooting Guide: GSK1904529A Dissolution
in DMSO
This guide addresses common issues encountered when dissolving GSK1904529A in DMSO.

Problem: GSK1904529A is not dissolving properly or is precipitating out of solution.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps Experimental Protocol

Low Quality or Hydrated

DMSO

Moisture-absorbing DMSO can

significantly reduce the

solubility of GSK1904529A.[1]

Protocol for Ensuring DMSO

Quality:1. Use a new, sealed

bottle of anhydrous, high-purity

DMSO.2. Once opened, store

the DMSO bottle with the cap

tightly sealed and consider

using a desiccant to minimize

moisture absorption.3. For

sensitive experiments, use

DMSO from a freshly opened

bottle.

Insufficient Mixing or Low

Temperature

The compound may require

energy input to fully dissolve.

Protocol for Aiding

Dissolution:1. Gently warm the

vial containing the

GSK1904529A and DMSO

mixture to 37°C for a short

period (e.g., 10 minutes).[2]

[3]2. Place the vial in an

ultrasonic bath for a few

minutes to aid in dissolution.[2]

[3]3. Vortex the solution gently

after warming or sonication to

ensure homogeneity.

Concentration Exceeds

Solubility Limit

The desired concentration may

be higher than the solubility

limit under the current

conditions.

Protocol for Adjusting

Concentration:1. Review the

desired stock concentration.

While high concentrations are

reported, starting with a more

conservative concentration,

such as 10 mM, is often

successful.[1][5][6]2. If a

higher concentration is

necessary, attempt to dissolve

a smaller amount of the

compound first to confirm

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.selleckchem.com/products/GSK1904529A.html
https://www.abcam.com/en-us/products/biochemicals/gsk1904529a-ab273432
https://www.apexbt.com/downloader/document/A1302/Datasheet.pdf
https://www.abcam.com/en-us/products/biochemicals/gsk1904529a-ab273432
https://www.apexbt.com/downloader/document/A1302/Datasheet.pdf
https://www.selleckchem.com/products/GSK1904529A.html
https://aacrjournals.org/clincancerres/article/15/9/3058/75019/Antitumor-Activity-of-GSK1904529A-a-Small-molecule
https://www.snowformatics.com/shop/a1302-5-1-gsk1904529a-10mm-in-1-ml-dmso-27982
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solubility before proceeding

with the full amount.

Impure Compound

Impurities in the

GSK1904529A powder can

affect its solubility.

Protocol for Verifying

Compound Purity:1. Check the

certificate of analysis (CoA)

provided by the supplier for the

purity of the compound.2. If

purity is a concern, consider

purchasing the compound from

a different, reputable supplier.

Quantitative Solubility Data
The following table summarizes the reported solubility of GSK1904529A in DMSO from various

sources.

Solvent Reported Solubility
Molar Concentration

(approx.)
Source

DMSO 50 mM 50 mM [2]

DMSO 124 mg/mL 145.54 mM [1]

DMSO 170 mg/mL 199.53 mM [1]

DMSO >42.6 mg/mL >50 mM [3]

DMF:PBS (pH 7.2) 0.8 mg/ml Not applicable [11]

Note: The molecular weight of GSK1904529A is approximately 851.96 g/mol .[3][8][10]

Visualizations
Troubleshooting Workflow for GSK1904529A Dissolution
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Start: GSK1904529A
not dissolving in DMSO

Is the DMSO fresh
and anhydrous?

Use a new, sealed bottle
of anhydrous DMSO

No

Have you tried warming
or sonication?

Yes

Dissolution Successful

Warm to 37°C and/or
use an ultrasonic bath

No

Is the concentration
too high?

Yes

Prepare a more dilute
stock solution (e.g., 10 mM)

Yes

Is the compound purity
verified?

No

Check Certificate of Analysis
or use a new batch

NoYes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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